
Application Note and Protocol: Asymmetric
Synthesis of 5-Aminopentan-2-ol

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 5-Aminopentan-2-ol

Cat. No.: B1279241 Get Quote

Introduction
Chiral 1,4-amino alcohols are valuable building blocks in the synthesis of pharmaceuticals and

other biologically active molecules. The stereochemistry of these compounds is often crucial for

their therapeutic efficacy and safety. 5-Aminopentan-2-ol, a key chiral intermediate, presents

a synthetic challenge in achieving high enantiopurity. This application note details a robust and

highly enantioselective method for the synthesis of 5-aminopentan-2-ol via the asymmetric

hydrogenation of an N-protected aminoketone precursor. This protocol is intended for

researchers, scientists, and professionals in drug development and chemical synthesis.

The described method utilizes a chiral iridium catalyst for the highly efficient and

stereoselective reduction of N-Boc-5-aminopentan-2-one. This approach offers significant

advantages, including high yields and exceptional enantiomeric excess, making it a scalable

and practical route to enantiomerically pure 5-aminopentan-2-ol.

Experimental Workflow
The overall experimental workflow for the asymmetric synthesis of 5-aminopentan-2-ol is
depicted below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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